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Compound of Interest

(2-Chlorophenyl)methanesulfonyl
Compound Name:
chloride

Cat. No.: B1271417

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical properties of (2-
Chlorophenyl)methanesulfonyl chloride (CAS No. 77421-13-7). Due to the limited
availability of published experimental data for this specific compound, this guide focuses on
presenting the established molecular and safety information, while also highlighting the current
data gaps.

Core Physicochemical Data

A thorough search of scientific literature and chemical databases reveals a scarcity of
experimentally determined physical properties for (2-Chlorophenyl)methanesulfonyl
chloride. The available data is summarized in the table below.
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Property Value Source

Molecular Formula C7H6CI202S [1112][3]

Molecular Weight 225.09 g/mol [1112][31[4]

CAS Number 77421-13-7 (1121131141151

Appearance White to light yellow solid [6]

Purity Typically available at 295% or e
297%

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available; reacts

violently with water.[7]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of (2-
Chlorophenyl)methanesulfonyl chloride are not readily available in the public domain.
Standard analytical techniques such as differential scanning calorimetry (DSC) for melting point
determination, ebulliometry or vacuum distillation for boiling point, pycnometry for density, and
gravimetric analysis for solubility in various solvents would be applicable. However, specific
methodologies for this compound have not been published.

Logical Data Retrieval Workflow

The following diagram illustrates the workflow undertaken to gather information on the physical
properties of (2-Chlorophenyl)methanesulfonyl chloride and the outcome of this search.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://007chemicals.com/product/2-chlorophenylmethanesulfonyl-chloride-cas-77421-13-7/
https://advancedbiochemicals.com/product/2-chlorophenylmethanesulfonyl-chloride/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5292145.htm
https://007chemicals.com/product/2-chlorophenylmethanesulfonyl-chloride-cas-77421-13-7/
https://advancedbiochemicals.com/product/2-chlorophenylmethanesulfonyl-chloride/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5292145.htm
https://cymitquimica.com/products/54-OR1030915/2-chlorophenylmethanesulfonyl-chloride/
https://007chemicals.com/product/2-chlorophenylmethanesulfonyl-chloride-cas-77421-13-7/
https://advancedbiochemicals.com/product/2-chlorophenylmethanesulfonyl-chloride/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5292145.htm
https://cymitquimica.com/products/54-OR1030915/2-chlorophenylmethanesulfonyl-chloride/
https://www.chemsrc.com/en/cas/77421-13-7_509395.html
https://www.chem-tools.com/shop/chemasil/2-chlorophenyl-methanesulfonyl-chloride/
https://cymitquimica.com/products/54-OR1030915/2-chlorophenylmethanesulfonyl-chloride/
https://www.chemsrc.com/en/cas/77421-13-7_509395.html
https://pim-resources.coleparmer.com/sds/14457.pdf
https://www.benchchem.com/product/b1271417?utm_src=pdf-body
https://www.benchchem.com/product/b1271417?utm_src=pdf-body
https://www.benchchem.com/product/b1271417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Information Retrieval Workflow for (2-Chlorophenyl)methanesulfonyl chloride
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Caption: Information retrieval workflow.

Safety and Handling

(2-Chlorophenyl)methanesulfonyl chloride is a reactive compound that requires careful

handling. Key safety considerations from available Safety Data Sheets (SDS) include:

e Reactivity: Reacts violently with water, liberating toxic gas.[7] It should be handled under

inert, anhydrous conditions.

» Corrosivity: Causes severe skin burns and eye damage.[8]

o Toxicity: Harmful if swallowed or in contact with skin.[8]
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» Handling: Use in a well-ventilated fume hood with appropriate personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[7]

o Storage: Store in a cool, dry, well-ventilated area away from water and incompatible
materials.[7]

Due to the absence of comprehensive physical property data, researchers and drug
development professionals are advised to exercise extreme caution and to perform small-scale
characterization experiments to determine the relevant physical properties for their specific
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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